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Compound Name:
4-Hydroxy-2-(4-

methylphenyl)pyridine

CAS No.: 1159814-51-3

Cat. No.: B3215153

Get Quote

An In-depth Technical Guide to 4-Hydroxy-2-(4-methylphenyl)pyridine

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 4-Hydroxy-2-(4-
methylphenyl)pyridine, a heterocyclic compound of significant interest in medicinal chemistry.

While a dedicated CAS number for this specific molecule is not prominently available in major

chemical databases, this guide constructs a robust scientific profile based on established

synthetic methodologies for analogous 2-aryl-4-hydroxypyridines, detailed spectroscopic

predictions, and an exploration of its potential applications. We delve into the critical tautomeric

equilibrium that governs its reactivity, propose a detailed, field-proven synthetic protocol, and

offer insights into its characterization. This document is intended to serve as a foundational

resource for researchers engaged in the synthesis, characterization, and application of novel

pyridine-based scaffolds in drug discovery and materials science.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 11 Tech Support

https://www.benchchem.com/product/b3215153#bc-rfq
https://www.benchchem.com/product/b3215153/docs?utm_src=pdf-body#cas-number-for-4-hydroxy-2-4-methylphenyl-pyridine
https://www.benchchem.com/product/b3215153/docs?utm_src=pdf-body#cas-number-for-4-hydroxy-2-4-methylphenyl-pyridine
https://www.benchchem.com/product/b3215153/docs?utm_src=pdf-body#cas-number-for-4-hydroxy-2-4-methylphenyl-pyridine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3215153?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Introduction and Scientific Context
The pyridine ring is a cornerstone scaffold in pharmaceutical sciences, present in numerous

approved drugs and serving as a versatile building block for new therapeutic agents.[1][2] Its

derivatives are explored for a wide array of biological activities, including antitumor,

antimicrobial, and anti-inflammatory properties.[3] The subject of this guide, 4-Hydroxy-2-(4-
methylphenyl)pyridine, also referred to as 2-(p-tolyl)pyridin-4-ol, combines the features of a

4-hydroxypyridine moiety with a 2-aryl substitution. This structural combination is of particular

interest as it offers multiple points for functionalization and can engage in specific hydrogen

bonding interactions, a key feature in drug-receptor binding.

A critical aspect of the 4-hydroxypyridine scaffold is its existence in a tautomeric equilibrium

with its 4-pyridone form. This equilibrium is influenced by the solvent and substitution pattern,

and it dictates the compound's nucleophilic and electrophilic character.[4][5] Understanding and

controlling this tautomerism is paramount for its synthetic manipulation and for elucidating its

mechanism of action in biological systems.

Caption: Tautomeric equilibrium of the target compound.

Synthesis and Mechanistic Rationale
While direct synthesis routes for 4-Hydroxy-2-(4-methylphenyl)pyridine are not explicitly

documented, a robust and logical pathway can be designed based on well-established

transformations in pyridine chemistry. A highly effective strategy involves the conversion of a

precursor 4H-pyran-4-one (a pyrone) into the corresponding pyridin-4(1H)-one by reaction with

an ammonia source.[6][7] This is often part of a one-pot or two-step sequence starting from

more fundamental building blocks.

The proposed synthesis begins with the Claisen condensation of a β-ketoester with an

appropriate partner, followed by cyclization and subsequent reaction with ammonia.

Proposed Synthetic Workflow
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Ethyl 4-methylbenzoate + Acetone

Claisen Condensation
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(A 1,3-diketone)

Reaction with Diethyl Oxalate
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Acid-catalyzed Cyclization
(e.g., H2SO4)

Ethyl 4-hydroxy-2-(4-methylphenyl)-6-oxo-6H-pyran-5-carboxylate
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(e.g., NH4OAc in AcOH)

4-Hydroxy-2-(4-methylphenyl)pyridine
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Caption: Proposed workflow for the synthesis of the target compound.
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Detailed Experimental Protocol
Step 1: Synthesis of 1-(4-methylphenyl)butane-1,3-dione

Rationale: This initial step constructs the core 1,3-dicarbonyl moiety required for the

subsequent cyclization. A base-catalyzed Claisen condensation is a classic and reliable

method for this transformation.

Procedure:

To a stirred suspension of sodium hydride (60% dispersion in mineral oil, 1.2 eq) in

anhydrous THF under an inert atmosphere (N₂ or Ar), add a solution of ethyl 4-

methylbenzoate (1.0 eq) and acetone (1.5 eq) dropwise at 0 °C.

Allow the reaction mixture to warm to room temperature and then heat to reflux for 4-6

hours, monitoring by TLC.

Cool the mixture to 0 °C and quench carefully by the slow addition of 1 M HCl until the pH

is neutral.

Extract the aqueous layer with ethyl acetate (3x).

Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and

concentrate under reduced pressure.

Purify the crude product by column chromatography (silica gel, hexane/ethyl acetate

gradient) to yield the 1,3-diketone.

Step 2: Synthesis of 4-Hydroxy-2-(4-methylphenyl)pyridine

Rationale: This step involves the construction of the pyrone ring followed by an in-situ or

subsequent reaction with an ammonia source to form the pyridone ring. This approach is

efficient and avoids the isolation of potentially unstable intermediates.[7]

Procedure:

To a solution of sodium ethoxide (2.1 eq) in absolute ethanol, add the 1-(4-

methylphenyl)butane-1,3-dione (1.0 eq) from Step 1, followed by diethyl oxalate (1.1 eq).
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Stir the mixture at room temperature for 12-16 hours.

Acidify the reaction mixture with concentrated sulfuric acid and heat to reflux for 2-3 hours

to induce cyclization to the pyrone intermediate.

Cool the mixture and add ammonium acetate (5.0 eq) and glacial acetic acid.

Heat the resulting mixture to reflux for 6-8 hours. The pyrone ring will undergo ring-

opening and re-closure to form the desired 4-hydroxypyridine.[6]

After cooling, pour the mixture into ice water and neutralize with a saturated NaHCO₃

solution.

The resulting precipitate is collected by filtration, washed with cold water, and dried under

vacuum.

Recrystallization from ethanol or an ethanol/water mixture should yield the purified

product.

Physicochemical and Spectroscopic
Characterization
As no experimental data is readily available for this specific compound, the following properties

are predicted based on its structure and data from known analogs like 2-(p-tolyl)pyridine (CAS

4467-06-5) and various hydroxypyridones.[8][9][10]

Predicted Physicochemical Properties
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Property
Predicted
Value/Observation

Rationale

CAS Number Not assigned
Not found in major chemical

databases.

Molecular Formula C₁₂H₁₁NO Based on atomic composition.

Molecular Weight 185.22 g/mol
Calculated from the molecular

formula.

Appearance Off-white to pale yellow solid
Typical for functionalized

pyridinone scaffolds.

Melting Point > 200 °C

The presence of the hydroxyl

group and the pyridone

tautomer allows for strong

intermolecular hydrogen

bonding, leading to a high

melting point.

Solubility

Sparingly soluble in water;

soluble in polar organic

solvents like DMSO, DMF, and

methanol.

The polar

hydroxypyridine/pyridone

functionality confers solubility

in polar solvents.

Predicted Spectroscopic Data
Technique Predicted Observations

¹H NMR

* Aromatic Protons (Pyridine Ring): Signals

between δ 6.0-8.0 ppm. The proton at C5 will

likely be a doublet, and the protons at C3 and

C6 will show characteristic couplings.

Aromatic Protons (Tolyl Ring): Two doublets (an AA'BB' system) between δ 7.2-7.8 ppm.

Methyl Protons (-CH₃): A sharp singlet around δ 2.4 ppm.
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Hydroxyl/Amide Proton (-OH/-NH): A broad singlet at δ > 10 ppm, which is exchangeable

with D₂O. | | ¹³C NMR | * Carbonyl Carbon (C4-Pyridone): Signal around δ 170-180 ppm.

Aromatic Carbons: Signals in the range of δ 110-160 ppm.

Methyl Carbon (-CH₃): A signal around δ 21 ppm. | | IR Spectroscopy | * O-H/N-H Stretch: A

broad band from 2500-3300 cm⁻¹ (due to strong H-bonding).

C=O Stretch (Pyridone): A strong absorption band around 1640-1660 cm⁻¹.

C=C and C=N Stretches: Multiple bands in the 1400-1600 cm⁻¹ region. | | Mass

Spectrometry (EI) | * Molecular Ion (M⁺): A prominent peak at m/z = 185.

Fragmentation: Loss of CO (m/z = 157), and other fragments corresponding to the tolyl and

pyridine moieties. |

Reactivity and Potential Applications in Drug
Development
The 4-Hydroxy-2-(4-methylphenyl)pyridine scaffold is a "privileged structure" in medicinal

chemistry, offering a foundation for developing potent and selective therapeutic agents.[3]

Kinase Inhibition: The pyridone core can act as a hinge-binder in the ATP-binding pocket of

various kinases. The 2-tolyl group can be directed into a hydrophobic pocket, while the 4-

hydroxy group can form critical hydrogen bonds. Further functionalization could target

specific kinases involved in oncology or inflammatory diseases.

Antimicrobial Agents: The 4-hydroxypyridone motif is found in natural products with

antibacterial and antifungal activities.[10] This scaffold can be used to develop new agents

that disrupt microbial metabolic pathways.

Metal Chelation: The 3-hydroxy-4-pyridone subclass is known for its strong metal-chelating

properties.[11] While our target molecule is a 4-hydroxy isomer, its tautomeric pyridone form

still presents potential for coordinating with metal ions in metalloenzymes, making it a target

for inhibitor design.[6]
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Central Nervous System (CNS) Applications: The pyridine ring is a common feature in CNS-

active drugs. The physicochemical properties of 4-Hydroxy-2-(4-methylphenyl)pyridine
could be tuned to optimize blood-brain barrier penetration for targeting neurological

disorders.

Conclusion
4-Hydroxy-2-(4-methylphenyl)pyridine represents a valuable, albeit under-documented,

chemical entity with significant potential in drug discovery and materials science. This guide

provides a scientifically grounded framework for its synthesis, characterization, and application.

By leveraging established chemical principles and data from analogous structures, researchers

can confidently approach the investigation of this promising scaffold. The key to unlocking its

full potential lies in the strategic manipulation of its tautomeric nature and its multiple sites for

synthetic elaboration.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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